Cas no 6625-34-9 (4,7-diphenyl-2,1,3-benzoxadiazole)
6625-34-9 structure
Product Name:4,7-diphenyl-2,1,3-benzoxadiazole
CAS No:6625-34-9
MF:C18H12N2O
MW:272.30068397522
CID:1706669
PubChem ID:243043
Update Time:2025-04-21
4,7-diphenyl-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-diphenyl-2,1,3-benzoxadiazole
- NSC52239
- AC1Q4XMI
- AC1L6AQ1
- SureCN4755002
- CTK5C3845
- AR-1F8845
- NSC-52239
- AG-J-90445
- NSC52239; AC1Q4XMI; AC1L6AQ1; SureCN4755002; CTK5C3845; AR-1F8845; NSC-52239; AG-J-90445;
- SCHEMBL4755002
- 6625-34-9
- DTXSID50287703
-
- Inchi: 1S/C18H12N2O/c1-3-7-13(8-4-1)15-11-12-16(14-9-5-2-6-10-14)18-17(15)19-21-20-18/h1-12H
- InChI Key: TUXNZILAFVLZFH-UHFFFAOYSA-N
- SMILES: O1N=C2C(C(=CC=C2C2C=CC=CC=2)C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 272.09500
- Monoisotopic Mass: 272.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92000
- LogP: 4.55680
4,7-diphenyl-2,1,3-benzoxadiazole Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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